Cas no 1354026-84-8 (N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide)

• Product Name: N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide
• CAS No: 1354026-84-8
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 2163195
• Update Time: 2025-06-12

N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-propionyl)-pyrrolidin-3-yl]-n-methyl-acetamide
• N-[1-((S)-2-aminopropanyl)pyrrolidin-3-yl]-N-methylacetamide
• N-(1-((S)-2-Aminopropanoyl)pyrrolidin-3-yl)-N-methylacetamide
• AM97190
• N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide

• Inchi： 1S/C10H19N3O2/c1-7(11)10(15)13-5-4-9(6-13)12(3)8(2)14/h7,9H,4-6,11H2,1-3H3/t7-,9?/m0/s1
• InChI Key： PWAIAHKBKLXWJJ-JAVCKPHESA-N
• SMILES： O=C([C@H](C)N)N1CCC(C1)N(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide

Comprehensive Overview of N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide (CAS No. 1354026-84-8): Structure, Applications, and Research Insights

N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide (CAS No. 1354026-84-8) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound features a pyrrolidine ring core, modified with acetamide and amino-propionyl functional groups, which contribute to its potential as a building block for drug discovery. Its chiral (S)-configuration further enhances its relevance in stereoselective synthesis, a critical aspect of modern medicinal chemistry.

In recent years, the demand for peptidomimetics and small-molecule modulators has surged, driven by advancements in targeted therapies. Researchers have explored N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide as a potential scaffold for designing inhibitors of proteases or kinases, given its structural resemblance to natural peptide substrates. Its hydrogen-bonding capacity and rigid backbone make it a candidate for optimizing drug-like properties, aligning with trends in fragment-based drug design (FBDD).

The compound's CAS No. 1354026-84-8 is frequently cited in patent literature, particularly in applications related to neurological disorders and metabolic diseases. For instance, derivatives of this structure have been investigated for their potential to cross the blood-brain barrier (BBB), a key challenge in central nervous system (CNS) drug development. This aligns with growing public interest in neuroprotective agents and cognitive enhancers, topics that dominate health-related searches.

Synthetic accessibility is another highlight of N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide. Recent publications describe efficient routes using solid-phase peptide synthesis (SPPS) or microwave-assisted reactions, addressing the need for scalable and sustainable methodologies. Such innovations resonate with the industry's shift toward green chemistry and high-throughput screening, frequently searched terms in academic and industrial circles.

From a commercial perspective, suppliers often list this compound under categories like pharmaceutical intermediates or research chemicals. Its purity (>98%) and stability under standard storage conditions make it suitable for high-performance liquid chromatography (HPLC) validation and structure-activity relationship (SAR) studies. These attributes cater to laboratories focused on precision medicine and personalized therapeutics, areas experiencing exponential growth.

In summary, N-[1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-N-methyl-acetamide (CAS No. 1354026-84-8) exemplifies the intersection of structural ingenuity and therapeutic potential. As research continues to uncover its versatility, this compound is poised to remain a focal point in discussions about next-generation drug candidates and biochemical toolkits.